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Compound of Interest

Compound Name: Scpl-IN-1

Cat. No.: B10831353

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the proper dissolution and storage of Scp1-IN-
1, a potent and selective covalent inhibitor of Small CTD Phosphatase 1 (SCP1). Adherence to
this protocol is crucial for maintaining the integrity, stability, and efficacy of the compound for
research applications.

Chemical Properties of Scpl-IN-1

A summary of the key chemical and physical properties of Scp1-IN-1 is presented below. This
data is essential for accurate preparation of stock solutions and for understanding the
compound's characteristics.
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Property Value Source

N-(4-hydroxyphenyl)-2-(1,1,3-
Chemical Name trioxo-1,2-benzothiazol-2- PubChem[1]

yl)acetamide

MedchemExpress[2],

Synonyms SH T-62, SCP-1 MedKoo[3]

Molecular Formula C15H12N20sS PubChem[1], MedKo0][3]
Molecular Weight 332.33 g/mol MedKoo[3]

CAS Number 2764615-55-4 MedchemExpress[4]

Mechanism of Action Pathway

Scpl-IN-1 is a covalent inhibitor of SCP1, which leads to the degradation of the RE1-Silencing

Transcription factor (REST). Elevated REST levels are associated with tumor growth in certain

cancers, such as glioblastoma. The inhibition of SCP1 by Scp1-IN-1 reduces the transcriptional
activity of REST.[2]
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Caption: Mechanism of Scpl1-IN-1 action.

Experimental Protocol: Dissolution of Scp1-IN-1

This protocol outlines the steps for preparing a stock solution of Scp1-IN-1. The recommended
solvent is Dimethyl Sulfoxide (DMSO).[3][5]

3.1. Materials and Equipment
e Scpl-IN-1 powder
¢ Anhydrous/Hygroscopic DMSO

» Sterile polypropylene or glass vials
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Calibrated analytical balance

Vortex mixer

Ultrasonic bath (recommended)

Pipettes and sterile filter tips
3.2. Stock Solution Preparation Workflow

The following diagram illustrates the workflow for reconstituting the lyophilized Scp1-IN-1
powder.

Caption: Workflow for Scp1-IN-1 stock solution preparation.
3.3. Step-by-Step Procedure

o Preparation: Before opening, bring the vial of Scp1-IN-1 powder to room temperature to
prevent moisture condensation.

e Weighing: Accurately weigh the desired amount of powder using a calibrated analytical
balance in a chemical fume hood.

e Solvent Calculation: Calculate the volume of DMSO required to achieve the desired stock
concentration. For a 10 mM stock solution: Volume (L) = Mass (g) / (332.33 g/mol * 0.010
mol/L)

o Dissolution: Add the calculated volume of DMSO to the vial containing the Scp1-IN-1
powder.

e Mixing: Vortex the solution thoroughly. To achieve high concentrations, such as 100 mg/mL,
the use of an ultrasonic bath may be necessary to ensure complete dissolution.[2]

 Aliquotting: To avoid repeated freeze-thaw cycles, which can degrade the compound,
dispense the stock solution into smaller, single-use aliquots in sterile polypropylene tubes.[2]

o Storage: Store the aliquots as recommended in the storage section below.
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Storage and Stability

Proper storage is critical to maintain the stability and activity of Scp1-IN-1. The following
conditions are recommended based on vendor data sheets.

Form Storage Temperature Shelf Life
Solid Powder -20°C 3 years[2]
4°C 2 years[2]

In Solvent (DMSO) -80°C 6 months[2]
-20°C 1 month[2]

Note: When shipped, the compound is stable at room temperature for several weeks.[3][6][7]
For long-term storage, always follow the recommended conditions. It is advised to use stock
solutions stored at -80°C within six months and those at -20°C within one month.[2]

Safety Precautions

o Handle Scpl-IN-1 in a well-ventilated area, preferably a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

o Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

» Avoid inhalation of dust and contact with skin and eyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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medchemexpress.com [medchemexpress.com]

medkoo.com [medkoo.com]

SCP1-IN-1 Supplier | CAS 2764615-55-4 | AOBIOUS [aobious.com]

2.
3.

¢ 4. medchemexpress.com [medchemexpress.com]
5.
6. SCP1-IN-1 - Nordic Biosite [nordicbiosite.com]
7.

SCP1-IN-1 - Ace Therapeutics [acetherapeutics.com]

 To cite this document: BenchChem. [Application Note and Protocol: Scpl-IN-1 Dissolution
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831353#protocol-for-dissolving-and-storing-scpl-
in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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